2-(4-Carboxy-3-fluorophenyl)nicotinic acid
Catalog No.
S6679119
CAS No.
1258622-69-3
M.F
C13H8FNO4
M. Wt
261.20 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
1258622-69-3
Product Name
2-(4-Carboxy-3-fluorophenyl)nicotinic acid
IUPAC Name
2-(4-carboxy-3-fluorophenyl)pyridine-3-carboxylic acid
Molecular Formula
C13H8FNO4
Molecular Weight
261.20 g/mol
InChI
InChI=1S/C13H8FNO4/c14-10-6-7(3-4-8(10)12(16)17)11-9(13(18)19)2-1-5-15-11/h1-6H,(H,16,17)(H,18,19)
InChI Key
SEUWGFLDYGYDQX-UHFFFAOYSA-N
SMILES
C1=CC(=C(N=C1)C2=CC(=C(C=C2)C(=O)O)F)C(=O)O
Canonical SMILES
C1=CC(=C(N=C1)C2=CC(=C(C=C2)C(=O)O)F)C(=O)O
- Nicotinic Acid Analogue: The molecule contains a nicotinic acid moiety, which is a structural component of vitamin B3 (niacin). This suggests researchers might be interested in this compound due to potential interactions with nicotinic acid receptors or enzymes involved in niacin metabolism .
- Fluorine Substitution: The presence of a fluorine atom can alter the molecule's properties compared to unsubstituted analogues. This can be useful for improving drug bioavailability or targeting specific enzymes/receptors .
XLogP3
1.7
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
261.04373590 g/mol
Monoisotopic Mass
261.04373590 g/mol
Heavy Atom Count
19
Dates
Last modified: 11-23-2023
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